2-amino-2-(hydroxymethyl)propane-1,3-diol;5-[(3S)-dithiolan-3-yl]pentanoic acid

• IUPAC Name: 2-amino-2-(hydroxymethyl)propane-1,3-diol;5-[(3S)-dithiolan-3-yl]pentanoic acid
• InChI: InChI=1S/C8H14O2S2.C4H11NO3/c9-8(10)4-2-1-3-7-5-6-11-12-7;5-4(1-6,2-7)3-8/h7H,1-6H2,(H,9,10);6-8H,1-3,5H2/t7-;/m0./s1
• InChI Key: CCTREOMTIFSZAU-FJXQXJEOSA-N
• Canonical SMILES: C1CSSC1CCCCC(=O)O.C(C(CO)(CO)N)O
• Isomeric SMILES: C1CSS[C@H]1CCCCC(=O)O.C(C(CO)(CO)N)O
• Molecular Formula: C12H25NO5S2
• Molecular Weight: 327.5 g/mol

Description

Tris is an organic compound with the formula (HOCH2)3CNH2. It is extensively used in biochemistry and molecular biology as a component of buffer solutions.

Molecular Structure Analysis

The molecular formula of Tris is C4H11NO3. The structure consists of a central carbon atom connected to three hydroxymethyl groups (-CH2OH) and one amino group (-NH2).

Chemical Reactions Analysis

Tris is known to complex with metal ions in solution. It’s also used in buffer solutions, especially for solutions of nucleic acids.

Physical And Chemical Properties Analysis

Tris appears as a white crystalline powder. It has a molar mass of 121.136 g/mol. It’s soluble in water (~50 g/100 mL at 25 °C) and has a melting point of >175-176 °C.

Safety and Hazards

Tris is known to be an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It may also be corrosive to metals.

Future Directions

Tris is widely used in biochemistry and molecular biology, and its use is likely to continue in these fields. In 2023, a strain of Pseudomonas hunanensis was found to be able to degrade Tris buffer, which could have implications for its use and disposal in the future.